Cas no 2840-35-9 ([1,1'-Biphenyl]-3-carboxylicacid, 4-methyl-)

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 4-methyl-
• CAS No: 2840-35-9
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 279340
• PubChem ID: 349763
• Update Time: 2025-06-10

[1,1'-Biphenyl]-3-carboxylicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 4-methyl-
• 2-methyl-5-phenylbenzoic acid
• 2-Methyl-5-phenylbenzoesaeure
• 2-Methyl-5-phenyl-benzoesaeure
• 4-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 4-methyl-3-biphenylcarboxylic acid
• 4-Methyl-biphenyl-3-carbonsaeure
• 4-methyl-biphenyl-3-carboxylic acid
• 4-Methylbiphenyl-3-carboxylic acid
• AC1L8BCH
• ANW-21062
• CTK1A6055
• NSC409609
• SureCN5255978
• AKOS014642263
• EN300-6474585
• E90531
• CAA84035
• A1-35161
• CS-0195888
• 4-Methyl[1,1'-biphenyl]-3-carboxylic acid
• SCHEMBL5255978
• DTXSID80325309
• 2840-35-9
• WTSGYCUASKQTIJ-UHFFFAOYSA-N
• NSC-409609
• Z1259108337

• Inchi： 1S/C14H12O2/c1-10-7-8-12(9-13(10)14(15)16)11-5-3-2-4-6-11/h2-9H,1H3,(H,15,16)
• InChI Key： WTSGYCUASKQTIJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.156
• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.597
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-carboxylicacid, 4-methyl-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 4-methyl- (CAS No. 2840-35-9)

[1,1'-Biphenyl]-3-carboxylic acid, 4-methyl- (CAS No. 2840-35-9) is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic compound, featuring a biphenyl core with a carboxylic acid group at the 3-position and a methyl group at the 4-position, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of this compound consists of two benzene rings connected by a single bond, with functional groups strategically placed to enhance its reactivity and utility. The presence of the carboxylic acid moiety at the 3-position and the methyl group at the 4-position introduces specific electronic and steric effects that make it a valuable intermediate in synthetic chemistry.

In recent years, [1,1'-Biphenyl]-3-carboxylic acid, 4-methyl- has been extensively studied for its role in the development of novel pharmaceutical agents. Its biphenyl framework is a common motif in many bioactive molecules, and modifications at specific positions can lead to compounds with enhanced pharmacological properties. For instance, researchers have explored its potential as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.

One of the most intriguing aspects of this compound is its versatility in chemical transformations. The carboxylic acid group can participate in esterification, amidation, and other reactions, while the methyl group can serve as a handle for further functionalization. These properties make it an attractive candidate for medicinal chemists seeking to design new molecules with tailored biological activities.

Recent advancements in computational chemistry have also highlighted the importance of [1,1'-Biphenyl]-3-carboxylic acid, 4-methyl- in drug discovery. Molecular modeling studies have demonstrated that subtle changes in its structure can significantly impact its binding affinity to biological targets. This has led to the development of high-throughput screening methods aimed at identifying derivatives with improved pharmacokinetic profiles.

The compound's relevance extends beyond pharmaceuticals; it has also been investigated in materials science. Its aromatic nature and ability to form stable complexes with metal ions make it a promising candidate for use in organic electronics and catalysis. For example, researchers have explored its potential as a ligand in transition metal-catalyzed reactions, where it can enhance reaction efficiency and selectivity.

Another area where [1,1'-Biphenyl]-3-carboxylic acid, 4-methyl- has shown promise is in the field of agrochemicals. Derivatives of this compound have been found to exhibit herbicidal and pesticidal properties, making them valuable candidates for developing new crop protection agents. The structural features that contribute to its biological activity are being systematically modified to optimize its efficacy while minimizing environmental impact.

The synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 4-methyl- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Traditional methods often require careful control of reaction conditions to ensure high yields and purity. However, recent innovations in catalytic processes have simplified these procedures, making large-scale production more feasible.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 4-methyl- (CAS No. 2840-35-9) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers in pharmaceuticals, materials science, and agrochemicals. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and technological innovation.